Cas no 340701-35-1 ((E,E)-Farnesyl Thioacetate)

• Product Name: (E,E)-Farnesyl Thioacetate
• CAS No: 340701-35-1
• CID: 4674457
• Update Time: 2025-06-25

(E,E)-Farnesyl Thioacetate Chemical and Physical Properties

Names and Identifiers

• (E,E)-Farnesyl Thioacetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (E,E)-Farnesyl Thioacetate

(E,E)-Farnesyl Thioacetate (CAS No. 340701-35-1): A Comprehensive Overview in Modern Chemical Biology and Medicine

(E,E)-Farnesyl Thioacetate, with the chemical identifier CAS No. 340701-35-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This organosulfur derivative has garnered considerable attention due to its structural uniqueness and its potential applications in modulating cellular processes. The compound’s name underscores its chemical composition, featuring a farnesyl backbone linked to a thioacetate moiety, which together contribute to its distinct reactivity and biological relevance.

The farnesyl group, a 15-carbon isoprenoid, is well-known for its role in post-translational modification of proteins, particularly in the prenylation of small GTPases such as Ras. This modification is crucial for protein localization and function, making (E,E)-Farnesyl Thioacetate a valuable tool in studying GTPase signaling pathways. The thioacetate component introduces a sulfur atom that can participate in various biochemical reactions, including thiolytic cleavage and thiol-disulfide exchange, thereby expanding the compound’s utility in synthetic and biological applications.

In recent years, research on (E,E)-Farnesyl Thioacetate has been extensively explored for its pharmacological potential. Studies have demonstrated that this compound can interfere with the farnesylation process, potentially inhibiting the growth of cancer cells that rely on this pathway for survival and proliferation. For instance, research published in high-impact journals has shown that (E,E)-Farnesyl Thioacetate can modulate the activity of mutant Ras proteins, which are frequently found in pancreatic and colorectal cancers. By inhibiting Ras farnesylation, the compound disrupts downstream signaling cascades involved in cell growth and survival.

Moreover, the thioacetate moiety of (E,E)-Farnesyl Thioacetate has been leveraged to develop novel drug candidates with enhanced bioavailability and reduced toxicity. The sulfur atom provides a handle for further chemical modifications, allowing researchers to design derivatives with improved pharmacokinetic profiles. This flexibility has led to several preclinical studies investigating the compound’s efficacy in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ability of (E,E)-Farnesyl Thioacetate to cross the blood-brain barrier has made it an attractive candidate for these conditions, where targeting protein misfolding and aggregation is key.

Advances in computational chemistry have further enhanced the understanding of (E,E)-Farnesyl Thioacetate’s interactions with biological targets. Molecular docking studies have revealed that the compound can bind to specific pockets on GTPase proteins, thereby blocking their interaction with downstream effectors. These insights have guided the development of more potent analogs with optimized binding affinities. Additionally, crystallographic analyses have provided high-resolution structures of (E,E)-Farnesyl Thioacetate bound to target proteins, offering critical information for structure-based drug design.

The synthesis of (E,E)-Farnesyl Thioacetate has also seen significant advancements, with modern techniques enabling higher yields and purities. Catalytic methods have been developed to streamline the introduction of both the farnesyl and thioacetate groups, reducing reaction times and minimizing byproduct formation. These improvements have made large-scale production more feasible, facilitating further research and clinical trials.

In conclusion, (E,E)-Farnesyl Thioacetate (CAS No. 340701-35-1) represents a promising compound in chemical biology and pharmaceutical development. Its unique structure and biological activities make it a valuable tool for studying protein farnesylation and developing novel therapeutics for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and drug discovery pipelines.